Cas no 64845-11-0 (2-Acetyl-1H-1-benzothiophene-1,1-dione)

• Product Name: 2-Acetyl-1H-1-benzothiophene-1,1-dione
• CAS No: 64845-11-0
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• CID: 2792905
• PubChem ID: 12347344
• Update Time: 2025-04-21

2-Acetyl-1H-1-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• DTXCID40443710
• DTXSID40492900
• SCHEMBL13434050
• 2-Acetyl-1H-1-benzothiophene-1,1-dione
• 64845-11-0

• Inchi： 1S/C10H8O3S/c1-7(11)10-6-8-4-2-3-5-9(8)14(10,12)13/h2-6H,1H3
• InChI Key： SEFQUHLSQDONHR-UHFFFAOYSA-N
• SMILES： S1(C(C(C)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 208.01941529Da
• Monoisotopic Mass: 208.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.6Ų